Cas no 1191414-08-0 (2-(4-(Bromomethyl)phenyl)-2-cyclopentylpropanoic acid)

• Product Name: 2-(4-(Bromomethyl)phenyl)-2-cyclopentylpropanoic acid
• CAS No: 1191414-08-0
• Molecular Formula: C₁₅H₁₉O₂Br
• Molecular Weight: 311.21416
• CID: 1093514
• PubChem ID: 72942713

2-(4-(Bromomethyl)phenyl)-2-cyclopentylpropanoic acid Properties

Names and Identifiers

• 2-(4-(Bromomethyl)phenyl)-2-cyclopentylpropanoic acid
• 2-[4-(bromomethyl)phenyl]-2-cyclopentylpropanoic acid
• 2-(4-(Bromomethyl)phenyl)-2-cyclopentylpropanoicacid
• 1191414-08-0

• InChIKey： LJOUGMMMUUPBCT-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H19BrO2/c1-15(14(17)18,12-4-2-3-5-12)13-8-6-11(10-16)7-9-13/h6-9,12H,2-5,10H2,1H3,(H,17,18)
• SMILES： CC(C1CCCC1)(C2=CC=C(C=C2)CBr)C(=O)O

Computed Properties

• Exact Mass: 310.05684g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 310.05684g/mol
• Heavy Atom Count: 18
• Complexity: 291
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides